Cas no 2229123-55-9 (2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid
• CAS No: 2229123-55-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6502954
• PubChem ID: 165885713
• Update Time: 2025-10-29

2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid
• EN300-1959949
• 2229123-55-9

• Inchi： 1S/C10H9F3O2/c1-6-7(3-2-4-8(6)11)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： SZNHQCIBFCPQIQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C=1C)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid

Professional Introduction to Compound with CAS No. 2229123-55-9 and Product Name: 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid

The compound with the CAS number 2229123-55-9 and the product name 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms and a phenyl group in its structure contributes to its distinctive chemical properties, making it a subject of intense research interest.

Fluorinated compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The specific arrangement of fluorine atoms in 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This molecular design has been strategically employed to optimize interactions with enzymes and receptors, thereby improving therapeutic efficacy.

Recent studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. Its structural features align well with the requirements for selective inhibition of various enzymes involved in inflammatory pathways. For instance, preliminary in vitro experiments have demonstrated that derivatives of this compound exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

The incorporation of a methylphenyl group at the 3-position further enhances the compound's binding affinity to biological targets. This modification has been shown to improve solubility and bioavailability, critical factors for drug formulation and delivery. The fluorine atoms at the 2-position contribute to metabolic stability by resisting degradation processes such as hydrolysis and oxidation.

In the realm of drug discovery, 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid serves as a valuable intermediate for synthesizing more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to explore a wide range of pharmacological activities. For example, modifications at the carboxylic acid group can yield esters or amides, expanding the compound's utility in medicinal chemistry.

Advances in computational chemistry have facilitated a deeper understanding of the compound's interactions with biological systems. Molecular modeling studies have revealed that the fluorine atoms and phenyl group contribute to favorable binding interactions with target proteins. These insights have guided the optimization of lead compounds toward higher potency and selectivity.

The synthesis of 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with fluorinated aromatic precursors, followed by functional group transformations such as alkylation and carboxylation. Each step is meticulously designed to ensure high yield and purity, critical for pharmaceutical applications.

From a regulatory perspective, compounds like 2229123-55-9 must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies assess toxicity profiles, pharmacokinetics, and pharmacodynamics using both in vitro and in vivo models. These studies provide essential data for regulatory submissions and support the progression toward human testing.

The impact of fluorine-containing compounds on drug development cannot be overstated. Their ability to modulate bioavailability and binding affinity has led to numerous successful drugs on the market. As research continues into 2,2-difluoro-3-(3-fluoro-2-methylphenyl)propanoic acid, new applications are likely to emerge, further solidifying its importance in pharmaceutical chemistry.

In conclusion, 2229123-55-9 represents a promising candidate for future drug development due to its unique structural features and favorable chemical properties. Ongoing research efforts are expected to yield novel therapeutic agents derived from this scaffold, addressing unmet medical needs across various therapeutic areas.